3-[(3-chlorobenzyl)oxy]-1-hydroxy-9H-xanthen-9-one

• Molecular Formula: C20H13ClO4
• Molecular Weight: 352.8 g/mol
• IUPAC Name: 3-[(3-chlorophenyl)methoxy]-1-hydroxyxanthen-9-one
• InChI: InChI=1S/C20H13ClO4/c21-13-5-3-4-12(8-13)11-24-14-9-16(22)19-18(10-14)25-17-7-2-1-6-15(17)20(19)23/h1-10,22H,11H2
• InChI Key: MUDJQTIMRVLSGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C=C(C=C3O2)OCC4=CC(=CC=C4)Cl)O

Description

3-[(3-chlorobenzyl)oxy]-1-hydroxy-9H-xanthen-9-one is a chemical compound that belongs to the class of xanthene derivatives. These compounds are known for their diverse applications in various fields, including chemistry, biology, and medicine. The structure of this compound includes a xanthene core with a hydroxy group and a 3-chlorobenzyl ether substituent, which imparts unique chemical and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(3-chlorobenzyl)oxy]-1-hydroxy-9H-xanthen-9-one typically involves the reaction of 3-hydroxyxanthone with 3-chlorobenzyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the ether linkage .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for reagent addition, and advanced purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group in the compound can undergo oxidation to form a ketone derivative.

Reduction: The compound can be reduced to form a dihydro derivative.

Substitution: The chlorobenzyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to replace the chlorobenzyl group.

Major Products

Oxidation: Formation of 3-[(3-chlorobenzyl)oxy]-9H-xanthen-9-one.

Reduction: Formation of 3-[(3-chlorobenzyl)oxy]-1,2-dihydro-9H-xanthen-9-one.

Substitution: Formation of derivatives with various substituents replacing the chlorobenzyl group.

Scientific Research Applications

3-[(3-chlorobenzyl)oxy]-1-hydroxy-9H-xanthen-9-one has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-[(3-chlorobenzyl)oxy]-1-hydroxy-9H-xanthen-9-one involves its interaction with specific molecular targets. The hydroxy group can form hydrogen bonds with biological macromolecules, while the chlorobenzyl ether moiety can interact with hydrophobic pockets in proteins. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• **3-[(3-chlorobenzyl)oxy]-1-hydroxy-5-methyl-9H-xanthen-9-one
• **7-[(3-chlorobenzyl)oxy]-2-oxo-2H-chromene-4-carbaldehyde
• **3-chloro-4-(3’-chlorobenzyloxy)phenylboronic acid

Uniqueness

3-[(3-chlorobenzyl)oxy]-1-hydroxy-9H-xanthen-9-one is unique due to its specific substitution pattern on the xanthene core, which imparts distinct chemical reactivity and biological activity. The presence of both hydroxy and chlorobenzyl ether groups allows for versatile chemical modifications and interactions with biological targets.